2-Chloro-N-[(2-ethylpyrazol-3-yl)methyl]-N-(2-hydroxyethyl)propanamide

• IUPAC Name: 2-chloro-N-[(2-ethylpyrazol-3-yl)methyl]-N-(2-hydroxyethyl)propanamide
• InChI: InChI=1S/C11H18ClN3O2/c1-3-15-10(4-5-13-15)8-14(6-7-16)11(17)9(2)12/h4-5,9,16H,3,6-8H2,1-2H3
• InChI Key: ISBINJXDJMVNPF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CN(CCO)C(=O)C(C)Cl
• Molecular Formula: C11H18ClN3O2
• Molecular Weight: 259.73 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. .

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves measuring properties such as the compound’s melting point, boiling point, solubility, and stability. It may also include studying the compound’s reactivity with other substances.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve identifying the biological target of the compound, such as a protein or enzyme, and how it interacts with this target.

Safety and Hazards

This involves assessing the potential risks associated with the compound. It includes determining its toxicity, flammability, and environmental impact. Safety data sheets (SDS) are often used to communicate this information.

Future Directions

This could involve suggesting further studies to learn more about the compound. For example, if the compound is a potential drug, future studies could involve testing its efficacy and safety in clinical trials.